Cas no 122875-03-0 (4-(3-methoxyphenyl)butan-1-amine)

• Product Name: 4-(3-methoxyphenyl)butan-1-amine
• CAS No: 122875-03-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1214947
• PubChem ID: 542611
• Update Time: 2025-04-20

4-(3-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamine, 3-methoxy-
• 4-(3-methoxyphenyl)butan-1-amine
• 4-(3-methoxy-phenyl)-butylamine
• CS-0457375
• AKOS013464437
• 122875-03-0
• DTXSID50337419
• 4-(3-Methoxyphenyl)-1-butanamine #
• EN300-1867406
• 4-(3-Methoxyphenyl)butylamine
• SCHEMBL3285142
• 3-Methoxy-benzenebutanamine
• DB-348615

• Inchi： 1S/C11H17NO/c1-13-11-7-4-6-10(9-11)5-2-3-8-12/h4,6-7,9H,2-3,5,8,12H2,1H3
• InChI Key： NEHQMKGFIODIOM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCCCN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų